molecular formula C6H11BrO2 B8539267 1-Bromo-4-hydroxy-3,3-dimethyl-butan-2-one

1-Bromo-4-hydroxy-3,3-dimethyl-butan-2-one

Cat. No.: B8539267
M. Wt: 195.05 g/mol
InChI Key: VODGLCFGRRPFJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-4-hydroxy-3,3-dimethyl-butan-2-one is a useful research compound. Its molecular formula is C6H11BrO2 and its molecular weight is 195.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H11BrO2

Molecular Weight

195.05 g/mol

IUPAC Name

1-bromo-4-hydroxy-3,3-dimethylbutan-2-one

InChI

InChI=1S/C6H11BrO2/c1-6(2,4-8)5(9)3-7/h8H,3-4H2,1-2H3

InChI Key

VODGLCFGRRPFJD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CO)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromine (182.0 g, 1.1 mol) is slowly added at −10° C. to a solution of 4-hydroxy-3,3-dimethyl-butan-2-one (120.0 g, 1.0 mol) in 700.0 mL of MeOH. The solution is slowly warmed up to room temperature and the reaction mixture is stirred for 2 h. Ethyl acetate and water are added to the reaction mixture, the two phases are separated, and the organic layer is washed with 10% K2CO3 solution. The organic layer is dried over anhydrous Na2SO4 and after filtration the solvent is removed under reduced pressure to afford the crude product that is purified by silica gel chromatography to afford 100.0 g of 1-bromo-4-hydroxy-3,3-dimethyl-butan-2-one as a brown liquid. Yield: 44%, over two steps; m/z 197 [M+H].
Quantity
182 g
Type
reactant
Reaction Step One
Quantity
120 g
Type
reactant
Reaction Step One
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Quantity
700 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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